4-(Chloromethyl)-2-(2-fluorophenyl)-1,3-thiazole

• IUPAC Name: 4-(chloromethyl)-2-(2-fluorophenyl)-1,3-thiazole
• InChI: InChI=1S/C10H7ClFNS/c11-5-7-6-14-10(13-7)8-3-1-2-4-9(8)12/h1-4,6H,5H2
• InChI Key: WJTKLJHGGGNKNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=CS2)CCl)F
• Molecular Formula: C10H7ClFNS
• Molecular Weight: 227.69 g/mol
• CAS RN: 138128-84-4

Description

4-(Chloromethyl)-2-(2-fluorophenyl)-1,3-thiazole (CMFT) is an organic compound with a wide range of applications in the scientific research field. It can be used in a variety of experiments, including those involving synthesis, mechanisms of action, biochemical and physiological effects, and more.

Scientific Research Applications

Fluorescent Sensors

A study explores the development of a ratiometric fluorescent sensor for Fe(III) using derivatives of 2-Pyridylthiazole (2-PT), showcasing the use of thiazole derivatives in creating robust fluorophores for metal ion detection. The sensor, designed based on the intramolecular charge transfer (ICT) process, demonstrates how modifications to the thiazole unit can produce sensitive and reversible probes for metal ions in environmental and biological systems (Wang et al., 2016).

Corrosion Inhibition

Research on halogen-substituted thiazole derivatives, including 4-(Chloromethyl)-2-(2-fluorophenyl)-1,3-thiazole, highlights their efficacy as corrosion inhibitors for mild steel in sulfuric acid environments. The study details how these compounds function at high temperatures, providing insights into their potential industrial applications in protecting metals from corrosion (Gong et al., 2019).

Structural Characterization

A piece of research focuses on the synthesis and structural characterization of isostructural thiazole derivatives, emphasizing the importance of crystallography in understanding the molecular and electronic structure of such compounds. This knowledge is crucial for designing materials with specific properties (Kariuki et al., 2021).